![molecular formula C11H14FNO2 B3247549 Ethyl 3-amino-3-(3-fluorophenyl)propanoate CAS No. 182199-78-6](/img/structure/B3247549.png)
Ethyl 3-amino-3-(3-fluorophenyl)propanoate
Overview
Description
Ethyl 3-amino-3-(3-fluorophenyl)propanoate is a chemical compound with the molecular formula C11H14FNO2 . It is related to ethyl 2-amino-3-(3-fluorophenyl)propanoate hydrochloride, which has a molecular weight of 247.7 .
Molecular Structure Analysis
The InChI code for a related compound, ethyl 2-amino-3-(3-fluorophenyl)propanoate hydrochloride, is 1S/C11H14FNO2.ClH/c1-2-15-11(14)10(13)7-8-4-3-5-9(12)6-8;/h3-6,10H,2,7,13H2,1H3;1H . This provides a basis for understanding the molecular structure of this compound.Physical And Chemical Properties Analysis
Ethyl 2-amino-3-(3-fluorophenyl)propanoate hydrochloride, a related compound, is a powder that is stored at 4 degrees Celsius . Its molecular weight is 247.7 . These properties may provide some insights into the physical and chemical properties of this compound.Scientific Research Applications
Polymorphism in Pharmaceutical Compounds
- Polymorphic Characterization : Ethyl 3-amino-3-(3-fluorophenyl)propanoate, in its pharmaceutical compound form, exhibits polymorphism, posing challenges for analytical and physical characterization. Spectroscopic and diffractometric techniques are used to characterize these polymorphs, revealing subtle structural differences (Vogt, Williams, Johnson, & Copley, 2013).
Synthesis and Derivatives
- Synthesis of Enantiomers : The synthesis and separation of racemic ethyl 3-amino-3-(4-cyanophenyl)propanoate enantiomers are achieved through enantioselective N-acylation. This process leads to the creation of Boc and Fmoc-protected derivatives, which are significant in pharmaceutical synthesis (Solymár, Kanerva, & Fülöp, 2004).
- Method Development for Acetylcholinesterase Inhibitors : A quantitative bioanalytical method is developed for an acetylcholinesterase inhibitor derivative of this compound. This includes comprehensive physicochemical characterization and in vitro metabolite profiling, critical for drug development (Nemani, Shard, & Sengupta, 2018).
Safety and Hazards
The safety information for a related compound, ethyl 3-amino-3-(4-fluorophenyl)propanoate hydrochloride, includes several hazard statements: H302, H315, H319, H335 . These correspond to hazards related to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .
Mechanism of Action
Target of Action
The primary targets of Ethyl 3-amino-3-(3-fluorophenyl)propanoate are currently unknown . This compound may have potential interactions with multiple receptors, similar to other bioactive aromatic compounds .
Mode of Action
It’s possible that it interacts with its targets, leading to changes at the molecular level that could result in various biological effects .
properties
IUPAC Name |
ethyl 3-amino-3-(3-fluorophenyl)propanoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FNO2/c1-2-15-11(14)7-10(13)8-4-3-5-9(12)6-8/h3-6,10H,2,7,13H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVIFBOSEONQBDW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(C1=CC(=CC=C1)F)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201278121 | |
Record name | Ethyl β-amino-3-fluorobenzenepropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201278121 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
182199-78-6 | |
Record name | Ethyl β-amino-3-fluorobenzenepropanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=182199-78-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl β-amino-3-fluorobenzenepropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201278121 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.